Cas no 72500-25-5 (benzyl (2S)-2-(cyanomethyl)pyrrolidine-1-carboxylate)

• Product Name: benzyl (2S)-2-(cyanomethyl)pyrrolidine-1-carboxylate
• CAS No: 72500-25-5
• MF: C₁₄H₁₆N₂O₂
• MW: 244.289043426514
• CID: 549701
• PubChem ID: 34177096
• Update Time: 2025-05-20

benzyl (2S)-2-(cyanomethyl)pyrrolidine-1-carboxylate Chemical and Physical Properties

Names and Identifiers

• (S)-Benzyl 2-(cyanomethyl)pyrrolidine-1-carboxylate
• (2S)-2-(cyanomethyl)-1-Pyrrolidinecarboxylic acid phenylmethyl ester
• (S)-1-CBZ-2-CYANOMETHYLPYRROLIDINE
• 1-Pyrrolidinecarboxylicacid, 2-(cyanomethyl)-, phenylmethyl ester, (2S)-
• benzyl (2S)-2-(cyanomethyl)pyrrolidine-1-carboxylate
• (S)-Benzyl2-(cyanomethyl)pyrrolidine-1-carboxylate
• DTXSID70652999
• EN300-12578410
• CS-0270053
• 72500-25-5
• benzyl (S)-2-(cyanomethyl)pyrrolidine-1-carboxylate
• DB-074571

• Inchi： 1S/C14H16N2O2/c15-9-8-13-7-4-10-16(13)14(17)18-11-12-5-2-1-3-6-12/h1-3,5-6,13H,4,7-8,10-11H2/t13-/m0/s1
• InChI Key： DBEGMXHOBRLDCW-ZDUSSCGKSA-N
• SMILES： O(CC1C=CC=CC=1)C(N1CCC[C@H]1CC#N)=O

Computed Properties

• Exact Mass: 244.12100
• Monoisotopic Mass: 244.121177757g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 18
• Rotatable Bond Count: 5
• Complexity: 328
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.9
• Topological Polar Surface Area: 53.3Ų

Experimental Properties

• Density: 1.168
• Boiling Point: 418.7°C at 760 mmHg
• Flash Point: 207°C
• Refractive Index: 1.55
• PSA: 53.33000
• LogP: 2.63918

Additional information on benzyl (2S)-2-(cyanomethyl)pyrrolidine-1-carboxylate

Benzyl (2S)-2-(Cyanomethyl)pyrrolidine-1-carboxylate (CAS No. 72500-25-5): An Overview of Its Synthesis, Applications, and Recent Research

Benzyl (2S)-2-(cyanomethyl)pyrrolidine-1-carboxylate (CAS No. 72500-25-5) is a versatile compound with significant applications in the fields of organic synthesis, medicinal chemistry, and materials science. This chiral compound, characterized by its unique structural features, has garnered considerable attention due to its potential in the development of novel pharmaceuticals and advanced materials.

The synthesis of benzyl (2S)-2-(cyanomethyl)pyrrolidine-1-carboxylate typically involves several well-established methods. One common approach is the reaction of (S)-2-(cyanomethyl)pyrrolidine with benzyl chloroformate in the presence of a base such as triethylamine. This reaction proceeds via nucleophilic substitution, leading to the formation of the desired product with high enantiomeric purity. The use of chiral catalysts and ligands can further enhance the stereoselectivity and yield of the synthesis.

Recent advancements in synthetic methodologies have focused on improving the efficiency and sustainability of the synthesis process. For instance, a study published in the Journal of Organic Chemistry in 2023 reported a novel catalytic method that significantly reduces the reaction time and enhances the yield of benzyl (2S)-2-(cyanomethyl)pyrrolidine-1-carboxylate. This method employs a palladium-based catalyst and operates under mild conditions, making it an attractive option for large-scale production.

In the realm of medicinal chemistry, benzyl (2S)-2-(cyanomethyl)pyrrolidine-1-carboxylate has shown promise as a key intermediate in the synthesis of various bioactive compounds. Its chiral nature and functional groups make it an ideal candidate for constructing complex molecular architectures with specific biological activities. For example, researchers at the University of California, San Francisco, have utilized this compound in the development of novel inhibitors for protein-protein interactions, which are crucial targets in cancer therapy.

The pharmacological properties of derivatives derived from benzyl (2S)-2-(cyanomethyl)pyrrolidine-1-carboxylate have been extensively studied. A notable study published in Bioorganic & Medicinal Chemistry Letters in 2023 demonstrated that certain derivatives exhibit potent anti-inflammatory and analgesic effects. These findings suggest that this compound could serve as a valuable lead for the development of new therapeutic agents targeting inflammatory diseases.

Beyond its applications in medicinal chemistry, benzyl (2S)-2-(cyanomethyl)pyrrolidine-1-carboxylate has also found use in materials science. Its unique structural properties make it suitable for the synthesis of advanced polymers and functional materials. A recent study published in Macromolecules explored the use of this compound as a monomer for preparing block copolymers with tunable properties. The resulting materials exhibited excellent thermal stability and mechanical strength, making them suitable for various industrial applications.

The environmental impact of chemical processes is an increasingly important consideration in modern research. In this context, efforts to develop greener synthetic routes for benzyl (2S)-2-(cyanomethyl)pyrrolidine-1-carboxylate have gained traction. A study published in

In conclusion, benzyl (2S)-2-(cyanomethyl)pyrrolidine-1-carboxylate (CAS No. 72500-25-5) is a multifaceted compound with significant potential across various scientific disciplines. Its unique structural features and versatile reactivity make it an invaluable tool for researchers working on new drug discovery, advanced materials development, and sustainable chemical processes. As ongoing research continues to uncover new applications and improve synthetic methods, this compound is likely to play an increasingly important role in future scientific advancements.